6-Cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidine-4-carboxamide

• IUPAC Name: 6-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C17H19N3O2/c1-22-14-6-2-12(3-7-14)8-9-18-17(21)16-10-15(13-4-5-13)19-11-20-16/h2-3,6-7,10-11,13H,4-5,8-9H2,1H3,(H,18,21)
• InChI Key: AJXOXEOVQDBWBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C2=NC=NC(=C2)C3CC3
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

The compound “6-Cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]pyrimidine-4-carboxamide” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. This compound has a cyclopropyl group, a methoxyphenyl group, and an ethyl group attached to the pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, which is a six-membered ring with nitrogen atoms at positions 1 and 3. Attached to this ring would be a cyclopropyl group, a methoxyphenyl group, and an ethyl group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The pyrimidine ring might undergo reactions typical of aromatic compounds, such as electrophilic substitution. The amide group could participate in hydrolysis or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Safety and Hazards

Without specific data, it’s hard to provide detailed safety and hazard information. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound to prevent exposure and ensure safety.

Future Directions

Future research could explore the potential biological activity of this compound, given that many pyrimidine derivatives have demonstrated therapeutic effects. Studies could also investigate the synthesis and reactivity of this compound to further understand its chemical behavior.